Cas no 269055-76-7 (6-Desamino 6-Chloro Etravirine)

6-Desamino 6-Chloro Etravirine structure
269055-76-7 structure
Product Name:6-Desamino 6-Chloro Etravirine
CAS No:269055-76-7
MF:C20H13BrClN5O
MW:454.707121610641
CID:852252
PubChem ID:11751416
Update Time:2025-04-19

6-Desamino 6-Chloro Etravirine Chemical and Physical Properties

Names and Identifiers

    • 6-Desamino 6-Chloro Etravirine
    • 4-[5-bromo-6-chloro-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile
    • 4-[[5-bromo-4-(4-cyano-2,6-dimethylphenoxy)-6-chloro-2-pyrimidinyl]amino]-benzonitrile
    • SCHEMBL247490
    • DTXSID80471895
    • 4-[[5-Bromo-6-chloro-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-benzonitrile
    • 4-[[5-bromo-4-(4-cyano-2,6-dimethylphenoxy)-6-chloro-2-pyrimidinyl]amino]benzonitrile
    • 269055-76-7
    • 4-[[5-bromo4-(4-cyano-2,6-dimethylphenoxy)-6-chloro-2-pyrimidinyl]amino]benzonitrile
    • 4-((5-Bromo-6-chloro-2-((4-cyanophenyl)amino)-4-pyrimidinyl)oxy)-3,5-dimethylbenzonitrile
    • ODWHQRYHASBLKO-UHFFFAOYSA-N
    • 4-[[5-bromo-4-(4-cyano-2,6-dimethylphenoxy)-6-chloro-2-pyrimidiny]amino]-benzonitrile
    • 4-[[5-bromo-4-(4-cyano-2,6-dimethylpbenoxy)-6-chloro-2-pyrimidinyl]amino]-benzonitrile
    • 4-[[5-Bromo-6-chloro-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethylbenzonitrile
    • 4-[[5-bromo4-(4-cyano-2,6-dimethylphenoxy)-6-chloro-2-pyrimidinyl]amino]-benzonitrile
    • Inchi: 1S/C20H13BrClN5O/c1-11-7-14(10-24)8-12(2)17(11)28-19-16(21)18(22)26-20(27-19)25-15-5-3-13(9-23)4-6-15/h3-8H,1-2H3,(H,25,26,27)
    • InChI Key: ODWHQRYHASBLKO-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=C(N=C1OC1C(C)=CC(C#N)=CC=1C)NC1C=CC(C#N)=CC=1)Cl

Computed Properties

  • Exact Mass: 452.99900
  • Monoisotopic Mass: 452.99920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 94.6Ų

Experimental Properties

  • Density: 1.60
  • PSA: 94.62000
  • LogP: 5.86156

6-Desamino 6-Chloro Etravirine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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6-Desamino 6-Chloro Etravirine Production Method

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